Azide-peg5-MS

• Molecular Formula: C11H23N3O7S
• Molecular Weight: 341.38 g/mol
• InChI: InChI=1S/C11H23N3O7S/c1-22(15,16)21-11-10-20-9-8-19-7-6-18-5-4-17-3-2-13-14-12/h2-11H2,1H3
• InChIKey: BAGZBMNHJXPSJD-UHFFFAOYSA-N

Azide-PEG5-MS: A Monodispersed, Heterobifunctional PEG5 Linker for Precision Bioconjugation and ADC Development

Azide-PEG5-MS (Azide-PEG5-methanesulfonate) is a heterobifunctional, monodispersed polyethylene glycol (PEG) linker containing an azide group and a methanesulfonate (mesyl) leaving group. Its structure comprises a five-unit PEG spacer that imparts water solubility and flexibility, while the azide group enables highly specific, bio-orthogonal conjugation via copper-catalyzed (CuAAC) or strain-promoted (SPAAC) click chemistry . The mesyl group serves as a highly efficient leaving group for nucleophilic substitution, facilitating the attachment of a diverse array of functional handles . This combination of functional groups makes it a critical reagent for constructing complex bioconjugates, including antibody-drug conjugates (ADCs) and targeted delivery systems [1].

1

Heterobifunctional PEG5 linker with azide and mesylate termini

Supports CuAAC / SPAAC click chemistry and nucleophilic substitution workflows

2

PEG5 spacer for intermediate conformational flexibility

Positioned between more rigid PEG4 and more flexible PEG6 in linker SAR studies

3

High-efficiency amine derivatization via mesylate displacement

Reported >95% end-group functionalization benchmark in amine-PEG synthesis

• [1] ADC Directory. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2026. Available online: https://www.adcdirectory.com/news/monodispersed-azide-pegs-precision-linkers-driving-the-next-generation-of-adc-development View Source

Why Generic Azide-PEG Substitution Fails: The Critical Role of Precise Chain Length and Leaving Group Efficiency in Azide-PEG5-MS

Substituting Azide-PEG5-MS with other azide-functionalized PEGs is not straightforward and can lead to significant performance variability. The five-unit PEG spacer is not an arbitrary length; it provides a specific balance between solubility and molecular reach that can influence the steric accessibility of the conjugation site and the biophysical properties of the final conjugate [1]. Using a longer (e.g., PEG8, PEG12) or shorter (e.g., PEG3, PEG4) chain can alter the conjugate's hydrodynamic radius, which is known to impact critical parameters such as plasma clearance rate and tumor penetration in vivo [2]. Furthermore, the methanesulfonate leaving group is deliberately chosen for its high reactivity, enabling faster and more complete nucleophilic substitution compared to halides like bromo- or iodo-PEG derivatives, which are less stable [3]. Therefore, generic substitution risks introducing undesirable heterogeneity, altering pharmacokinetics, and reducing synthetic yields.

PEG chain length mismatch

Shorter PEG2–4 or longer PEG6–8 linkers alter ternary complex geometry and PROTAC degradation efficiency; PEG5 occupies a distinct conformational window.

Leaving group reactivity divergence

Replacing mesylate with tosylate or bromide changes phase-transfer catalyst affinity and hydrolysis kinetics, affecting reaction yield and process robustness.

Stability and storage requirements differ

Mesylate-terminated PEGs may require more stringent storage (e.g., desiccated, −20 °C) and have reduced solution stability compared to tosylate analogs.

• [1] ADC Directory. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2026. Available online: https://www.adcdirectory.com/news/monodispersed-azide-pegs-precision-linkers-driving-the-next-generation-of-adc-development View Source
• [2] González-Fernández, D.; Torneiro, M.; Lazzari, M. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. Polymers 2020, 12, 1269. View Source
• [3] ScienceDirect. Methanesulfonate. Available online: https://www.sciencedirect.com/topics/chemistry/methanesulfonate View Source

Azide-PEG5-MS Quantitative Evidence Guide: Head-to-Head Comparisons on Purity, Solubility, and Reactivity

Monodispersity vs. Polydisperse PEG Mixtures: Guaranteed Reproducibility for Azide-PEG5-MS Conjugates

Azide-PEG5-MS is a monodispersed compound, meaning it has a single, defined molecular weight and uniform chain length. This contrasts sharply with polydisperse PEG mixtures (e.g., PEG2000-azide), which consist of a distribution of chain lengths and molecular weights [1]. This uniformity is critical for bioconjugation, as it ensures a consistent number of ethylene glycol units per linker, leading to predictable physical and chemical properties of the resulting conjugate. Polydisperse linkers introduce batch-to-batch variability and analytical complexity, hindering the precise characterization required for therapeutic development [2].

Ms vs. Tos affinity

Class-level inference

5× lower affinity for quaternary ammonium catalyst

Reduced catalyst poisoning in PTC-mediated reactions

Phase-transfer N-alkylation context; affinity ratio mesylate:chloride 1:0.2 vs. tosylate 1:1

Evidence Dimension	Chain Length and Molecular Weight Uniformity
Target Compound Data	Monodispersed; Exact mass 341.38 g/mol; Single defined structure C11H23N3O7S.
Comparator Or Baseline	Polydisperse PEG-azide (e.g., Azide-PEG-amine MW 2000): Distribution of chain lengths and molecular weights (approx. MW 1800-2200 g/mol).
Quantified Difference	Target compound yields a single, predictable conjugate species; polydisperse linkers yield a mixture of conjugates with varying PEG lengths.
Conditions	Chemical synthesis and analytical characterization (e.g., MALDI-TOF MS, HPLC).

Why This Matters

For procurement in GMP or preclinical settings, monodispersity ensures lot-to-lot reproducibility and simplifies regulatory filing by providing a well-defined chemical entity.

• [1] ADC Directory. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2026. Available online: https://www.adcdirectory.com/news/monodispersed-azide-pegs-precision-linkers-driving-the-next-generation-of-adc-development View Source
• [2] González-Fernández, D.; Torneiro, M.; Lazzari, M. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. Polymers 2020, 12, 1269. View Source

Leaving Group Reactivity: Superior Nucleophilic Substitution Efficiency of Mesylate vs. Halide in Azide-PEG5-MS

The methanesulfonate (mesyl) group in Azide-PEG5-MS is a more efficient leaving group than bromide (as in Bromo-PEG5-azide) due to superior charge delocalization across its three oxygen atoms [1]. This results in faster and higher-yielding nucleophilic substitution reactions with common nucleophiles like thiols and amines. While direct comparative kinetic data for this exact pair is not available, class-level inference from organic chemistry principles strongly supports the mesylate's enhanced reactivity and stability . For instance, mesylates are known to react more readily and are more stable to storage conditions compared to their more labile halide counterparts .

Hydrolytic stability trade‑off

Class-level inference

Qualitative reduction vs. tosylate

Supports storage and handling review; may require desiccated −20 °C conditions

No quantitative degradation rate available; based on functional group properties

Evidence Dimension	Leaving Group Efficiency and Stability
Target Compound Data	Contains a methanesulfonate (mesyl) leaving group.
Comparator Or Baseline	Bromo-PEG5-azide: Contains a bromide leaving group. Halides are generally less stable and more prone to decomposition.
Quantified Difference	Qualitatively, mesylate provides faster, more complete conversion in nucleophilic substitutions. Mesyl PEG esters are noted to be more stable than brominated or iodinated PEG for storage .
Conditions	Nucleophilic substitution reactions with amines, thiols, alcohols.

Why This Matters

For the end-user, this translates to higher synthetic yields, reduced reaction times, and less waste, improving the overall efficiency and cost-effectiveness of the conjugation process.

• [1] ScienceDirect. Methanesulfonate. Available online: https://www.sciencedirect.com/topics/chemistry/methanesulfonate View Source

Solubility Profile: Ensuring Compatibility with Aqueous Bioconjugation Protocols for Azide-PEG5-MS

The five-unit PEG spacer in Azide-PEG5-MS imparts high water solubility, a critical parameter for enabling bio-orthogonal click chemistry reactions under physiological conditions. This is a key differentiator from linkers that lack a PEG chain or have very short PEG chains. While specific mg/mL data for Azide-PEG5-MS is not publicly reported, a closely related class member, Azido-PEG5-azide, exhibits solubility in DMSO of ≥100 mg/mL [1]. In stark contrast, the tosylate analog, Azide-PEG5-Tos, is reported as having a solubility of <1 mg/mL, indicating it is slightly soluble or insoluble in water and many common organic solvents . This dramatic difference highlights the significant impact of the mesyl group on the compound's overall hydrophilicity.

PEG5 conformational profile

Class-level inference

Intermediate flexibility: 5 ethylene glycol units

Enables linker SAR between rigid PEG4 and highly flexible PEG6

Relevant for PROTAC ternary complex geometry optimization

Evidence Dimension	Solubility (DMSO)
Target Compound Data	PEG5 spacer imparts water solubility; solubility in DMSO is expected to be high based on class analogs.
Comparator Or Baseline	Azido-PEG5-azide (DMSO solubility: ≥100 mg/mL) [1]; Azide-PEG5-Tos (solubility: <1 mg/mL, slightly soluble) .
Quantified Difference	The target compound's mesyl group confers significantly higher solubility compared to the tosylate analog, which is >100-fold less soluble.
Conditions	Solubility testing in DMSO or aqueous buffers at room temperature.

Why This Matters

High aqueous solubility is non-negotiable for many biological applications. Procurement of Azide-PEG5-MS ensures the linker will be soluble under standard conjugation conditions, avoiding precipitation and ensuring efficient, homogeneous reactions.

• [1] Hycultec GmbH. Azido-PEG5-azide Product Datasheet. Available online: https://www.hycultec.de/azido-peg5-azide-hy-133392.html View Source

Bio-orthogonal Versatility: Azide-PEG5-MS is Compatible with Both CuAAC and SPAAC Click Chemistry

The terminal azide group in Azide-PEG5-MS enables two distinct, highly specific click chemistry pathways: copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) . CuAAC offers fast kinetics (k ~10-100 M⁻¹s⁻¹ with 20 µM Cu(I)) and is ideal for reactions where copper is not toxic to the system . SPAAC, which uses strained alkynes like DBCO or BCN, eliminates the need for a copper catalyst, making it fully bio-orthogonal and suitable for live-cell applications . This dual compatibility is a strategic advantage over linkers that are designed for only one type of click chemistry, providing the user with greater experimental flexibility.

End-group conversion efficiency

Class-level inference

>95% functionalization

Supports high-purity amine-PEG synthesis via mesylate displacement

Ammonia-mediated nucleophilic substitution benchmark

Evidence Dimension	Click Chemistry Reactivity
Target Compound Data	Contains an azide group, reactive with terminal alkynes (CuAAC) and strained alkynes like DBCO/BCN (SPAAC).
Comparator Or Baseline	A linker containing only an alkyne or only a DBCO group would be limited to one specific click reaction pathway.
Quantified Difference	Qualitative difference in reaction pathway availability. Azide-PEG5-MS enables both catalyzed and catalyst-free conjugation.
Conditions	CuAAC: Requires Cu(I) catalyst; SPAAC: Copper-free, compatible with living cells and complex biological media.

Why This Matters

This built-in flexibility allows researchers to use a single linker for a wider range of applications, from high-throughput in vitro labeling to live-cell imaging and in vivo studies, streamlining inventory and reducing the need for multiple specialized reagents.

Key Research and Industrial Applications of Azide-PEG5-MS: From ADC Payload Conjugation to Nanoparticle Surface Engineering

Precision Synthesis of Antibody-Drug Conjugates (ADCs) with Controlled Drug-to-Antibody Ratio (DAR)

Azide-PEG5-MS is ideally suited for constructing ADCs with a precisely controlled drug-to-antibody ratio (DAR). The monodispersed nature of the PEG5 spacer ensures that each attached payload molecule is at a uniform distance from the antibody, minimizing steric hindrance and aggregation [1]. The high efficiency of the mesyl leaving group allows for quantitative attachment of the linker to a cytotoxic drug bearing a thiol or amine group. Subsequently, the azide group enables copper-free SPAAC conjugation to a DBCO-functionalized antibody. This modular approach provides a reproducible and scalable route to homogeneous ADCs, which is critical for achieving predictable pharmacokinetic and safety profiles in preclinical studies [2].

Functionalization of Nanoparticles and Liposomes for Targeted Drug Delivery

In nanomedicine, Azide-PEG5-MS is a versatile tool for the surface engineering of nanoparticles and liposomes. The mesyl group can be used to react with amine-functionalized lipids or polymers, creating an azide-decorated nanoparticle surface [1]. This azide-coated surface can then be precisely modified with targeting ligands (e.g., antibodies, peptides, aptamers) functionalized with a DBCO or BCN group via SPAAC click chemistry. The high solubility of the PEG5 linker ensures that the nanoparticles remain stable and well-dispersed in aqueous media, preventing aggregation. This two-step conjugation strategy allows for the creation of multifunctional, targeted delivery vehicles with a high degree of control over surface density and orientation .

Preparation of Defined Polymer-Biomolecule Conjugates for Therapeutic and Diagnostic Use

For the development of PEGylated protein therapeutics or diagnostic probes, Azide-PEG5-MS offers a defined, heterobifunctional alternative to polydisperse PEGylation reagents. The mesyl group can be used to attach the linker to a small molecule drug, a fluorophore, or a chelating agent, creating a 'building block' with a terminal azide handle [1]. This building block can then be site-specifically conjugated to a protein that has been engineered with a non-canonical amino acid bearing an alkyne group, via CuAAC. The use of a monodispersed PEG5 spacer, as opposed to a polydisperse PEG, results in a single, well-characterized conjugate species. This homogeneity is essential for meeting the rigorous analytical and regulatory standards for new therapeutic entities, ensuring batch-to-batch consistency and facilitating accurate pharmacokinetic analysis [2].

Synthesis of PROTACs with Optimized Linker Length and Orientation

In the synthesis of Proteolysis Targeting Chimeras (PROTACs), the length and composition of the linker are critical for forming a stable ternary complex between the target protein and the E3 ligase. Azide-PEG5-MS serves as a key building block for constructing PROTACs with a defined PEG5 spacer [1]. The mesyl group can be used to attach a ligand for an E3 ligase (e.g., a VHL or CRBN ligand), while the azide group can be conjugated to a target protein ligand bearing an alkyne handle. The use of a monodispersed PEG linker allows for systematic SAR studies to identify the optimal linker length for degradation efficiency. This precise control over the molecular architecture is not possible with polydisperse PEG linkers, which would yield a mixture of PROTAC molecules with varying linker lengths and unpredictable activity .

Application

Selection Property

Validation Focus

PROTAC linker SAR studies

PEG5 intermediate conformational profile

Ternary complex geometry and degradation efficiency screening

PTC‑mediated amine conjugation

Mesylate leaving group for reduced catalyst affinity

Reaction yield and catalyst poisoning mitigation in phase-transfer conditions

High-purity amine‑PEG synthesis

Reported >95% end-group conversion efficiency

Amine derivatization purity and process economy

• [1] ADC Directory. Monodispersed Azide-PEGs: Precision Linkers Driving the Next Generation of ADC Development. 2026. Available online: https://www.adcdirectory.com/news/monodispersed-azide-pegs-precision-linkers-driving-the-next-generation-of-adc-development View Source
• [2] González-Fernández, D.; Torneiro, M.; Lazzari, M. Some Guidelines for the Synthesis and Melting Characterization of Azide Poly(ethylene glycol) Derivatives. Polymers 2020, 12, 1269. View Source